Cas no 956438-21-4 (3,5-Dimethyl-1-phenyl-1H-pyrazole 4-Oxoacetic Acid)

• Product Name: 3,5-Dimethyl-1-phenyl-1H-pyrazole 4-Oxoacetic Acid
• CAS No: 956438-21-4
• MF: C₁₃H₁₂N₂O₃
• MW: 244.245983123779
• CID: 2085063
• PubChem ID: 7131220
• Update Time: 2025-05-26

3,5-Dimethyl-1-phenyl-1H-pyrazole 4-Oxoacetic Acid Chemical and Physical Properties

Names and Identifiers

• 3,5-Dimethyl-1-phenyl-1H-pyrazole 4-Oxoacetic Acid

• Inchi： 1S/C13H12N2O3/c1-8-11(12(16)13(17)18)9(2)15(14-8)10-6-4-3-5-7-10/h3-7H,1-2H3,(H,17,18)
• InChI Key： SDHVYDRRHVZGNT-UHFFFAOYSA-N
• SMILES： O=C(C(=O)O)C1C(C)=NN(C2C=CC=CC=2)C=1C

Additional information on 3,5-Dimethyl-1-phenyl-1H-pyrazole 4-Oxoacetic Acid

Introduction to 3,5-Dimethyl-1-phenyl-1H-pyrazole 4-Oxoacetic Acid (CAS No. 956438-21-4) and Its Emerging Applications in Chemical Biology

3,5-Dimethyl-1-phenyl-1H-pyrazole 4-Oxoacetic Acid, identified by the chemical compound identifier CAS No. 956438-21-4, is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features and potential therapeutic applications. This compound belongs to the pyrazole class of molecules, which are well-documented for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of both a phenyl ring and an acetoacetate moiety in its molecular structure imparts distinct reactivity and functionality, making it a valuable scaffold for drug discovery and mechanistic studies.

The 3,5-Dimethyl-1-phenyl-1H-pyrazole 4-Oxoacetic Acid molecule exhibits a high degree of structural complexity, which is reflected in its ability to interact with various biological targets. Recent advancements in computational chemistry and molecular docking studies have highlighted its potential as an inhibitor of key enzymes involved in metabolic pathways. Specifically, the acetoacetate group serves as a hinge-binding motif, capable of modulating the activity of enzymes such as pyruvate dehydrogenase (PDH) and mitochondrial alpha-ketoglutarate dehydrogenase (m-KGDH). These enzymes are critical regulators of energy metabolism and have been implicated in numerous pathological conditions, including diabetes, cancer, and neurodegenerative diseases.

In the realm of medicinal chemistry, the 3,5-Dimethyl-1-phenyl-1H-pyrazole 4-Oxoacetic Acid scaffold has been explored as a precursor for designing novel bioactive molecules. Its phenyl ring provides a hydrophobic surface that can engage with lipid rafts or membrane-bound receptors, while the acetoacetate moiety allows for further derivatization through esterification or amidation reactions. This flexibility has enabled the synthesis of analogs with enhanced solubility, bioavailability, and target specificity. For instance, recent studies have demonstrated that derivatives of this compound exhibit potent inhibitory effects on Janus kinases (JAKs), which are overexpressed in autoimmune disorders such as rheumatoid arthritis.

The pharmacological profile of 3,5-Dimethyl-1-phenyl-1H-pyrazole 4-Oxoacetic Acid has also been investigated in preclinical models. Initial in vitro assays have revealed significant anti-proliferative activity against several cancer cell lines, including breast adenocarcinoma (MCF-7), colorectal carcinoma (HT29), and pancreatic adenocarcinoma (Panc-1). The mechanism of action appears to involve disruption of microtubule formation and induction of apoptosis through activation of caspase-dependent pathways. These findings align with emerging research suggesting that pyrazole derivatives can modulate microtubule dynamics by interfering with tubulin polymerization.

Moreover, the 3,5-Dimethyl-1-phenyl-1H-pyrazole 4-Oxoacetic Acid molecule has shown promise in combating drug-resistant bacterial infections. Gram-negative pathogens such as *Escherichia coli* and *Pseudomonas aeruginosa* have developed resistance to conventional antibiotics through mechanisms like efflux pump overexpression and enzymatic degradation. However, the unique structural features of this compound allow it to bypass these resistance pathways by targeting bacterial cell wall biosynthesis or DNA gyrase inhibition. Preliminary trials have demonstrated its efficacy in reducing bacterial load in infected cell cultures while maintaining minimal toxicity toward host cells.

The synthesis of 3,5-Dimethyl-1-phenyl-1H-pyrazole 4-Oxoacetic Acid involves multi-step organic reactions that highlight its synthetic accessibility. A common synthetic route begins with the condensation of phenylhydrazine with ethyl acetoacetate under acidic conditions to form 3-methyl-l-(phenyl)-lH-pyrazole. Subsequent oxidation using an oxidizing agent such as manganese dioxide yields the desired 4-Oxoacetic Acid derivative. This methodological approach underscores the compound's feasibility for large-scale production without compromising purity or yield.

The growing interest in 3,5-Dimethyl-l-(phenyl)-lH-pyrazole 4-Oxoacetic Acid is further supported by its role as a key intermediate in combinatorial chemistry libraries. By systematically varying substituents on its core scaffold—such as halogenation at the methyl groups or functionalization of the phenyl ring—chemists can generate diverse libraries for high-throughput screening (HTS). Such libraries have been instrumental in identifying novel lead compounds with improved pharmacokinetic profiles and reduced side effects.

Recent breakthroughs in biotechnology have enabled the use of 3,5-Dimethyl-l-(phenyl)-lH-pyrazole 4-Oxoacetic Acid in CRISPR-Cas9 gene editing systems. The compound has been incorporated into prodrug formulations designed to release reactive oxygen species (ROS) upon enzymatic cleavage within target cells. This strategy has shown promise in enhancing gene-editing efficiency while minimizing off-target effects—a critical consideration for therapeutic applications.

The environmental impact of synthesizing and utilizing 3,5-Dimethyl-l-(phenyl)-lH-pyrazole 4-Oxoacetic Acid has also been examined under green chemistry principles. Researchers have explored solvent-free reactions and catalytic methods to reduce waste generation during production. Additionally, biodegradable derivatives have been developed to ensure that residual compounds do not persist in ecosystems after their intended use.

In conclusion,3,5-Dimethyl-l-(phenyl)-lH-pyrazole 4-Oxoacetic Acid (CAS No. 956438-l9-l) represents a versatile molecule with far-reaching implications across multiple disciplines of chemical biology and medicine. Its unique structural attributes enable diverse applications—from inhibiting metabolic enzymes to serving as a scaffold for drug development—and its synthetic accessibility makes it an attractive candidate for future research endeavors.